![molecular formula C21H15NO3 B073814 Solvent violet 13 CAS No. 1342-19-4](/img/structure/B73814.png)
Solvent violet 13
Overview
Description
Solvent violet 13 (SV13) is a synthetic organic dye that belongs to the class of triarylmethane dyes. It is widely used as a colorant in various industries, including textiles, paper, and plastics. However, recent scientific research has shown that SV13 has potential applications in the field of biomedicine.
Scientific Research Applications
Solvent violet 13 has been found to have several potential applications in the field of biomedicine. It has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. This compound has also been found to have anticancer properties, with studies showing that it can induce apoptosis (programmed cell death) in cancer cells.
Mechanism of Action
The mechanism of action of Solvent violet 13 is not fully understood. However, it is believed that the dye interacts with cellular membranes, disrupting their structure and function. This can lead to cell death in both microbial and cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans. This compound has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using Solvent violet 13 in lab experiments is its low cost and easy availability. It is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Solvent violet 13. One area of interest is the development of new antibiotics based on this compound. Another area of research is the use of this compound in the treatment of cancer. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in biomedicine. Additionally, research is needed to explore the potential toxicity of this compound and its effects on human health.
Conclusion:
In conclusion, this compound is a synthetic organic dye that has potential applications in the field of biomedicine. Its synthesis method is relatively simple, and it has been found to have antimicrobial and anticancer properties. This compound interacts with cellular membranes, disrupting their structure and function, leading to cell death. While this compound has some advantages for lab experiments, such as its low cost and easy availability, it also has limitations, such as its low solubility in water and potential toxicity at high concentrations. Future research on this compound should focus on exploring its potential applications in biomedicine and understanding its mechanism of action.
Synthesis Methods
The synthesis of Solvent violet 13 involves the reaction of benzaldehyde with dimethylaniline in the presence of an acid catalyst. The resulting product is then treated with a diazonium salt to form the final dye. The process is relatively simple and can be scaled up for industrial production.
properties
IUPAC Name |
1-hydroxy-4-(4-methylanilino)anthracene-9,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15NO3/c1-12-6-8-13(9-7-12)22-16-10-11-17(23)19-18(16)20(24)14-4-2-3-5-15(14)21(19)25/h2-11,22-23H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJFWQNJLLOFIJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=O)C4=CC=CC=C4C3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1026293 | |
Record name | D&C Violet 2 | |
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Molecular Weight |
329.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Violet odorless powder; [MSDSonline] | |
Record name | 9,10-Anthracenedione, 1-hydroxy-4-[(4-methylphenyl)amino]- | |
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CAS RN |
81-48-1, 12217-81-1 | |
Record name | Solvent Violet 13 | |
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Record name | Solvent violet 13 | |
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Record name | 9,10-Anthracenedione, 1-hydroxy-4-[(4-methylphenyl)amino]- | |
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Record name | D&C Violet 2 | |
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Record name | 1-hydroxy-4-(p-toluidino)anthraquinone | |
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